molecular formula C14H11N3O2 B8428715 2-Phenylpyrazolo[1,5-a]pyrimidine-3-acetic acid

2-Phenylpyrazolo[1,5-a]pyrimidine-3-acetic acid

Cat. No.: B8428715
M. Wt: 253.26 g/mol
InChI Key: QMOQBLBHFQRIHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Phenylpyrazolo[1,5-a]pyrimidine-3-acetic acid is a useful research compound. Its molecular formula is C14H11N3O2 and its molecular weight is 253.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H11N3O2

Molecular Weight

253.26 g/mol

IUPAC Name

2-(2-phenylpyrazolo[1,5-a]pyrimidin-3-yl)acetic acid

InChI

InChI=1S/C14H11N3O2/c18-12(19)9-11-13(10-5-2-1-3-6-10)16-17-8-4-7-15-14(11)17/h1-8H,9H2,(H,18,19)

InChI Key

QMOQBLBHFQRIHK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=NN3C=CC=NC3=C2CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 12.25 g (0.043 mole) of 2-phenylpyrazolo[1,5-a]pyrimidine-3-acetic acid ethyl ester in 100 ml of absolute ethanol was treated with 6.9 g (0.087 mole) of 50% sodium hydroxide and 35 ml of water and refluxed for 4 hours under a nitrogen atmosphere. The solvent was evaporated under reduced pressure and the residue was dissolved in water (100 ml). Acidification with glacial acetic acid produced a solid precipitate. The solid was collected by filtration to yield 10.8 g of crude product, mp 78°-90° C. Recrystallization from acetone-water, and then from toluene provided 8.25 g (75%) of product, mp 153°-156° C.
Name
2-phenylpyrazolo[1,5-a]pyrimidine-3-acetic acid ethyl ester
Quantity
12.25 g
Type
reactant
Reaction Step One
Quantity
6.9 g
Type
reactant
Reaction Step One
Name
Quantity
35 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Yield
75%

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